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Audience: Researchers, scientists, and drug development professionals.

Introduction

MRZ 2-514 is a potent and selective antagonist of the strychnine-insensitive glycine binding
site of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3][4] As a hon-competitive antagonist,
its inhibitory effect can be surmounted by increasing concentrations of the co-agonist glycine.
[5] This document provides detailed protocols for the in vitro characterization of MRZ 2-514,
including its binding affinity, functional antagonism, and effects on neuronal cell viability.

Data Presentation

Table 1: Quantitative In Vitro Data for MRZ 2-514
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Parameter Value Assay Conditions Source

[3H]MDL-105,519
) displacement binding
Ki 33 UM : . [11[3][41[6]
assay in rat cortical

membranes.

Whole-cell patch-

_ clamp on cultured
IC50 (NMDA-induced

0.14 - 13.8 uM hippocampal neurons;  [5]
currents)

NMDA (200 pM),
glycine (1 pM).

] Whole-cell patch-
IC50 (AMPA-induced

72.7 uM clamp on cultured [2]
currents)

hippocampal neurons.

Signaling Pathway

The NMDA receptor is a ligand-gated ion channel that plays a crucial role in synaptic plasticity
and neurotransmission. Its activation requires the binding of both glutamate and a co-agonist,
typically glycine or D-serine. Upon activation, the channel opens, allowing the influx of Ca2+
and Na+ and the efflux of K+. This influx of calcium is a critical second messenger, activating a
cascade of downstream signaling pathways. MRZ 2-514 acts by blocking the glycine binding
site, thereby preventing the conformational change required for channel opening, even in the
presence of glutamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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